Cas no 887590-99-0 (1-BOC-3-[(3-FLUOROBENZYL-AMINO)-METHYL]-PYRROLIDINE)

• Product name: 1-BOC-3-[(3-FLUOROBENZYL-AMINO)-METHYL]-PYRROLIDINE
• CAS No: 887590-99-0
• MF: C₁₇H₂₅N₂O₂F
• MW: 308.391
• CID: 713612
• PubChem ID: 57355431

1-BOC-3-[(3-FLUOROBENZYL-AMINO)-METHYL]-PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• 1-BOC-3-[(3-FLUOROBENZYL-AMINO)-METHYL]-PYRROLIDINE
• tert-butyl 3-[[(3-fluorophenyl)methylamino]methyl]pyrrolidine-1-carboxylate
• DTXSID10723152
• 887590-99-0
• tert-butyl 3-({[(3-fluorophenyl)methyl]amino}methyl)pyrrolidine-1-carboxylate
• 1-boc-3-[(3-fluorobenzylamino)methyl]pyrrolidine
• tert-Butyl 3-(((3-fluorobenzyl)amino)methyl)pyrrolidine-1-carboxylate

• MDL： MFCD07786155
• Inchi： InChI=1S/C17H25FN2O2/c1-17(2,3)22-16(21)20-8-7-14(12-20)11-19-10-13-5-4-6-15(18)9-13/h4-6,9,14,19H,7-8,10-12H2,1-3H3
• InChI Key： CMKPBBAKIIMGLF-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC(CNCC2=CC(=CC=C2)F)C1

Computed Properties

• Exact Mass: 308.19000621g/mol
• Monoisotopic Mass: 308.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 41.6Ų
• XLogP3: 2.7